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Compound of Interest

Compound Name: (-)-GSK598809

Cat. No.: B15617919

Get Quote

These application notes provide detailed protocols for in vivo studies involving (-)-GSK598809,

a selective dopamine D3 receptor antagonist. The information is intended for researchers,

scientists, and drug development professionals investigating the pharmacological effects of this

compound.

Signaling Pathway of (-)-GSK598809
(-)-GSK598809 acts as a selective antagonist of the dopamine D3 receptor (D3R).[1][2][3][4][5]

[6] D3Rs are G protein-coupled receptors that, upon binding to their endogenous ligand

dopamine, inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP)

levels. By blocking the binding of dopamine to D3R, (-)-GSK598809 prevents this downstream

signaling cascade. The dopamine D3 receptor is a key target in the mesolimbic dopamine

system, which is critically involved in the reinforcing effects of rewards and has been implicated

in compulsive disorders such as drug addiction.[2][4][6]
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Caption: (-)-GSK598809 signaling pathway.

In Vivo Experimental Protocol: Evaluation of
Cardiovascular Effects in a Canine Model
This protocol details a study to assess the interaction of (-)-GSK598809 with cocaine on

hemodynamic parameters in conscious, freely-moving dogs.[1][7]

Animal Model
Species: Male Beagle dogs.[7]

Weight: Approximately 9.4 ± 0.26 kg at the start of the study.[7]

Instrumentation: Dogs are surgically implanted with a telemetry transmitter for monitoring

cardiovascular parameters and a vascular access port for intravenous drug administration.[7]

Experimental Design
Design: A crossover design where dogs receive weekly treatments with combinations of (-)-
GSK598809 or vehicle, followed by cocaine or vehicle.[7]

Acclimation: Animals should be properly acclimated to the laboratory environment and

handling procedures before the experiment.
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Washout Period: A sufficient washout period should be maintained between treatments.

Drug Administration
(-)-GSK598809: Administered via oral gavage.[7]

Cocaine: Administered intravenously through the vascular access port using an infusion

pump.[7]

Dosing Interval: Cocaine is administered 45 minutes after (-)-GSK598809, corresponding to

the Tmax of orally administered (-)-GSK598809 in dogs.[7]

Data Collection and Endpoints
Primary Endpoints:

Mean Arterial Blood Pressure (MAP)

Heart Rate (HR)

Data Acquisition: Hemodynamic data is continuously collected via the telemetry system.

Blood Sampling: Blood samples can be collected to determine the plasma concentrations of

(-)-GSK598809.
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Caption: Experimental workflow for the canine cardiovascular study.

Quantitative Data Summary
The following table summarizes the hemodynamic effects observed in beagle dogs pretreated

with (-)-GSK598809 followed by an intravenous infusion of cocaine.[7]
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Treatment Group
Change in Mean Arterial
Blood Pressure (mmHg)

Statistical Significance (p-
value)

Vehicle + Cocaine (1.7 mg/kg) Baseline Increase -

(-)-GSK598809 (3 mg/kg) +

Cocaine (1.7 mg/kg)

Significantly greater than

cocaine alone
< 0.02

Vehicle + Cocaine (5.6 mg/kg) Baseline Increase -

(-)-GSK598809 (3 mg/kg) +

Cocaine (5.6 mg/kg)

Significantly greater than

cocaine alone
< 0.03

Note: The table presents a qualitative summary of the statistical findings. For precise

quantitative values and error bars, refer to the original publication.

Pharmacokinetics
Absorption: (-)-GSK598809 is rapidly absorbed after oral administration in dogs, with peak

plasma concentrations occurring between 15 and 60 minutes.[7]

Half-life: The plasma half-life in dogs is approximately 6 hours.[7] In humans, the half-life is

around 20 hours.[3][5]

Dose Proportionality: In dogs, the exposure to (-)-GSK598809 was found to be dose-

proportional within the tested range.[7]

Safety and Other In Vivo Observations
Cardiovascular: In a study with freely-moving dogs, (-)-GSK598809 was shown to potentiate

the hypertensive effects of cocaine.[1][7]

Human Studies: In healthy volunteers, single oral doses of 175 mg were generally well-

tolerated, with adverse effects including headache, dizziness, and somnolence.[3][5] Co-

administration with alcohol showed mainly additive central nervous system effects.[3][5]

Behavioral Effects: In overweight and obese binge-eaters, (-)-GSK598809 did not modulate

brain activation in response to food images.[4] However, in another study, it was found to
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attenuate attentional bias to food cues in low-restrained eaters.[6] In individuals with drug

and alcohol dependence, a 60 mg dose was found to enhance the neural response during

monetary reward anticipation.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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